Cas no 31250-06-3 (Cryptand 211)

• Product Name: Cryptand 211
• CAS No: 31250-06-3
• MF: C₁₄H₂₈N₂O₄
• MW: 288.383124351501
• CID: 311161
• PubChem ID: 169276
• Update Time: 2025-05-23

Cryptand 211 Chemical and Physical Properties

Names and Identifiers

• 4,7,13,18-Tetraoxa-1,10-diazabicyclo[8.5.5]eicosane
• 4,7,13,18-tetraoxa-1,10-diazabicyclo[8.5.5]icosane
• 1,10-diaza-4,7,13,18-tetraoxabicyclo<8.5.5>eicosane
• 1,10-diaza-4,7,13,19-tetraoxabicyclo<8.5.5>eicosane
• 4,7,13,18-tetraoxa-1,10-diazabicylo<8.5.5>eicosan
• Cryptating agent 211
• SCHEMBL16604250
• NS00029046
• 31250-06-3
• J-018295
• Kryptofix(R) 211
• DTXSID60185180
• cryptand-211
• EINECS 250-531-9
• 4,7,13,18-Tetraoxa-1,10-diazabicyclo[8.5.5]eicosane, 90%
• Kryptofix(R)211
• 4,7,13,18-Tetraoxa-1,10-diazabicyclo(8.5.5)icosane
• Cryptand 211
• AKOS015916738
• SCHEMBL27619
• FT-0638958
• Kryptofix 211

• Inchi： 1S/C14H28N2O4/c1-7-17-9-3-16-4-10-18-8-2-15(1)5-11-19-13-14-20-12-6-16/h1-14H2
• InChI Key： LVNQVIZBPSRXAN-UHFFFAOYSA-N
• SMILES： O1CCN2CCOCCOCCN(CCOCC2)CC1

Computed Properties

• Exact Mass: 288.20500
• Monoisotopic Mass: 288.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.097 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 130 °C0.002 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5057(lit.)
• PSA: 43.40000
• LogP: -0.44020
• Solubility: Not available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Cryptand 211 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S26; S28; S37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Cryptand 211

Comprehensive Guide to Cryptand 211 (CAS No. 31250-06-3): Properties, Applications, and Innovations

Cryptand 211 (CAS No. 31250-06-3) is a highly specialized macrocyclic polyether compound renowned for its exceptional molecular recognition capabilities. As a member of the cryptand family, this compound features a three-dimensional cavity structure that selectively binds alkali and alkaline earth metal ions. Its unique host-guest chemistry properties have made it indispensable in advanced research fields, including supramolecular chemistry, ion transport studies, and sensor development.

The growing interest in molecular encapsulation technologies has positioned Cryptand 211 as a key player in addressing contemporary scientific challenges. Researchers frequently search for "how does cryptand 211 work" or "applications of cryptand 211 in nanotechnology," reflecting its relevance in cutting-edge studies. Unlike crown ethers, Cryptand 211 offers enhanced binding selectivity due to its preorganized cavity geometry, making it particularly valuable for ion separation processes and catalytic systems.

Recent advancements in green chemistry have highlighted the compound's potential in sustainable applications. Scientists investigating "environmentally friendly cryptand derivatives" or "recyclable cryptand complexes" often turn to Cryptand 211 as a model system. Its ability to facilitate selective ion extraction without harsh solvents aligns with the global push toward eco-friendly chemical processes. The compound's thermal stability (decomposing above 300°C) further enhances its utility in industrial applications.

In pharmaceutical research, queries like "cryptand 211 drug delivery" demonstrate growing interest in its biomedical potential. While not directly therapeutic, Cryptand 211's molecular encapsulation properties show promise for controlled release systems and diagnostic agent stabilization. Its rigid structure prevents unwanted conformational changes, a feature critical for maintaining payload integrity in targeted delivery applications.

The synthesis of Cryptand 211 involves sophisticated template-directed cyclization techniques, a topic frequently searched as "cryptand 211 synthesis protocol." Modern optimization efforts focus on improving yield through microwave-assisted synthesis and flow chemistry approaches. These advancements address the compound's historical challenges of complex production, making it more accessible for research institutions and specialty chemical manufacturers.

Analytical chemists value Cryptand 211 for its exceptional performance in ion-selective electrodes. Search trends reveal strong interest in "cryptand 211 electrochemical sensors" and "heavy metal detection using cryptands." The compound's nitrogen and oxygen donor atoms create optimal coordination environments for precise cation recognition, enabling detection limits in the nanomolar range for specific metal ions.

Material scientists exploring "smart materials with cryptands" have developed innovative stimuli-responsive systems using Cryptand 211. Its incorporation into polymeric membranes creates materials that change permeability in response to specific ions, with applications ranging from self-regulating filtration to adaptive coatings. These developments align with the increasing demand for intelligent material solutions in industrial and environmental applications.

Quality control of Cryptand 211 remains a critical consideration, as evidenced by searches for "cryptand 211 purity analysis." Advanced characterization techniques including NMR spectroscopy, mass spectrometry, and single-crystal X-ray diffraction ensure batch-to-batch consistency. The compound typically appears as a white crystalline powder with high solubility in polar organic solvents but limited water solubility, properties carefully monitored during pharmaceutical-grade production.

Emerging research directions explore Cryptand 211's potential in molecular machinery and artificial enzyme design. These investigations respond to the scientific community's search for "bio-inspired cryptand systems" and "nanoscale molecular devices." The compound's ability to maintain structural integrity while undergoing reversible ion binding makes it an ideal candidate for developing molecular switches and information storage systems at the nanoscale.

As research continues to uncover new applications, Cryptand 211 maintains its status as a versatile tool in molecular science. From fundamental studies of non-covalent interactions to practical implementations in environmental remediation and advanced materials, this compound exemplifies the intersection of theoretical chemistry and real-world innovation. Its ongoing evolution reflects the dynamic nature of supramolecular chemistry in addressing 21st-century scientific challenges.